Cas no 2172126-83-7 (2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid)

• Product Name: 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid
• CAS No: 2172126-83-7
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 5849109
• PubChem ID: 165510592
• Update Time: 2025-05-22

2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid
• EN300-1552447
• 2-({3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]propanamido}methyl)butanoic acid
• 2172126-83-7

• Inchi： 1S/C26H27N3O5S/c1-2-16(24(31)32)13-27-23(30)12-11-17-14-28-25(35-17)29-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,14,16,22H,2,11-13,15H2,1H3,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： RSFXTWDCQQIGNI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC(NCC(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid

Comprehensive Overview of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid (CAS No. 2172126-83-7)

The compound 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid (CAS No. 2172126-83-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a thiazole ring and Fmoc-protected amine, makes it invaluable in drug discovery and biomedical research. Researchers frequently employ this compound to introduce heterocyclic motifs into peptides, enhancing their bioactivity and stability.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and therapeutic peptides. The 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid plays a pivotal role in these applications due to its compatibility with solid-phase peptide synthesis (SPPS). Its Fmoc group ensures selective deprotection, enabling the construction of complex peptide architectures with high precision.

One of the most searched questions in peptide chemistry revolves around the optimization of coupling efficiency and side-chain protection. This compound addresses these concerns by offering excellent solubility in common organic solvents like DMF and DCM, facilitating smooth amide bond formation. Additionally, its thiazole moiety contributes to hydrogen bonding and metal coordination, properties increasingly explored in catalysis and material science.

The rise of AI-driven drug design has further highlighted the importance of building blocks like 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid. Computational models often prioritize heterocyclic scaffolds for their diverse pharmacological profiles. This compound’s CAS No. 2172126-83-7 is frequently referenced in patent literature for kinase inhibitors and GPCR-targeted therapies, aligning with trends in oncology and neurological disorder research.

From a sustainability perspective, the synthesis of this compound adheres to green chemistry principles, minimizing hazardous byproducts. Its high purity (>95%) ensures reproducibility, a critical factor for GMP-compliant manufacturing. Laboratories focusing on high-throughput screening (HTS) value its consistency in generating structure-activity relationship (SAR) data.

In summary, 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}methyl)butanoic acid (CAS No. 2172126-83-7) stands at the intersection of innovation and practical application. Its versatility in peptide engineering, coupled with its relevance to cutting-edge therapeutic and diagnostic platforms, solidifies its status as a cornerstone in modern chemical biology.